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Compound of Interest

Compound Name: 4-Methylstyrene

Cat. No.: B165708

An In-depth Technical Guide on 4-Methylstyrene (CAS 622-97-9): Properties and Hazards

Introduction

4-Methylstyrene, identified by CAS number 622-97-9, is an aromatic hydrocarbon also known
as p-methylstyrene or 4-vinyltoluene.[1][2] It is a clear, colorless to light yellow liquid with a
characteristic aromatic odor.[1][3][4] This compound serves as a crucial monomer in the
production of plastics and polyesters, and as an intermediate in the synthesis of paint and
coating additives.[1][3] It is also used with its isomers to prepare poly(vinyltoluene).[1][3] Given
its industrial significance and inherent reactivity, a thorough understanding of its
physicochemical properties and associated hazards is essential for researchers, scientists, and
professionals in drug development and materials science.

This technical guide provides a comprehensive overview of 4-methylstyrene, summarizing its
core properties, toxicological profile, and safety information in clearly structured tables. It also
outlines general experimental methodologies and presents key relationships and workflows
through detailed diagrams.

Physicochemical Properties

The physical and chemical properties of 4-methylstyrene are summarized below. This data is
critical for its handling, storage, and application in various experimental and industrial settings.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b165708?utm_src=pdf-interest
https://www.benchchem.com/product/b165708?utm_src=pdf-body
https://www.benchchem.com/product/b165708?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1458312.htm
https://www.fishersci.com/store/msds?partNumber=AAL0148009&productDescription=4-METHLSTYRENE+98+STAB.+W+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1458312.htm
https://www.chemdad.com/index.php?c=article&id=6682
https://pubchem.ncbi.nlm.nih.gov/compound/1-Ethenyl-4-methylbenzene
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1458312.htm
https://www.chemdad.com/index.php?c=article&id=6682
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1458312.htm
https://www.chemdad.com/index.php?c=article&id=6682
https://www.benchchem.com/product/b165708?utm_src=pdf-body
https://www.benchchem.com/product/b165708?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165708?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Property

Value

Molecular Formula

CoH10[1][5]

Molecular Weight 118.18 g/mol [1][4]

Appearance Clear colorless to light yellow liquid[1][3][5]
Odor Aromatic[1][3][4]

Boiling Point 170-175 °C[1][3][5][6]

Melting Point -34 °C[5]

Density 0.897 g/mL at 25 °C[1][3][5][6]

Flash Point 114 °F / 45.56 °C (TCC)[5][7] to 129 °F / 53.9

°C[1[3]

Autoignition Temperature

959 °F /515 °C

Vapor Pressure

<1 mmHg at 20 °C[5]

Solubility

Insoluble or slightly miscible in water[1][3][4][5];
Miscible with benzene[1][3][5]

Refractive Index (n20/D)

1.542[1][3][5][6]

LogP (Kow)

3.35 - 3.44 at 25 °C[4][5]

Explosive Limits

1.1-5.3% (V)[5]

Toxicological Profile

The toxicological data for 4-methylstyrene indicates moderate acute toxicity and significant
irritation potential. The primary health hazards are associated with inhalation, skin/eye contact,
and aspiration if swallowed.
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Endpoint Species Route Value
LD50 (Acute Toxicity) Rat Oral 2255 mg/kg[5][8][9]
o 1072 - 2255 mg/kg[5]
LD50 (Acute Toxicity) Mouse Oral ]
o ] > 5000 mg/kg or >5
LD50 (Acute Toxicity) Rabbit Dermal
mL/kg[8][9]
Germ Cell ) ]
Ames Test In vitro Negative[8]

Mutagenicity

Hazards and Safety Information

4-Methylstyrene is classified as a flammable liquid and poses several health hazards. Proper

handling and storage are crucial to mitigate risks.

~HS H | Classificati

Hazard Class Category Hazard Statement
o H226: Flammable liquid and
Flammable Liquids Category 3
vapour[2][10]
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled[10]
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[2]
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2/2A o
Irritation irritation[2][10]
Specific Target Organ Toxicity H335: May cause respiratory
] Category 3 L
(Single Exposure) irritation[2][10]
H304: May be fatal if
Aspiration Hazard Category 1 swallowed and enters

airways|[2]

Germ Cell Mutagenicity

Category 1B

May cause genetic defects[2]

Aquatic Hazard (Chronic)

Category 2

Toxic to aquatic life with long

lasting effects
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Handling and Storage Recommendations

Parameter Recommendation

Avoid contact with skin, eyes, and inhalation of
vapor.[8] Keep away from ignition sources (heat,
] ] sparks, open flames) and take measures to
Precautions for Safe Handling ] )
prevent electrostatic charge buildup.[8][10][11]
Use explosion-proof equipment and non-

sparking tools.[2][10][11]

Wear suitable protective clothing, gloves, and
Personal Protective Equipment (PPE) eye/face protection.[5][8] In case of insufficient

ventilation, wear suitable respiratory equipment.

Store in a cool, dry, and well-ventilated place.[5]
[8][11] Recommended storage temperature is <
20°C, often refrigerated at 2-8°C.[1][5][8] Keep
Storage Conditions container tightly closed and upright to prevent
leakage.[8][11] It is often shipped with an
inhibitor (e.g., tert-butyl catechol) to prevent

polymerization.[1][3][4]

Strong oxidizing agents, strong acids,
Incompatible Materials peroxides, and various catalysts or initiators that

can cause polymerization.[1][2][3]

Use water spray, fog, alcohol-resistant foam, dry
Fire-fighting Measures chemical, or carbon dioxide.[2] Water mist can

be used to cool closed containers.[2]

Experimental Protocols

Detailed experimental protocols for determining the specific properties of 4-methylstyrene are
typically based on internationally recognized guidelines, such as those from OECD or ASTM.
While specific laboratory-developed procedures are not available in the searched literature, the
following outlines the standard methodologies.
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Determination of Boiling Point (OECD Test Guideline
103)

The boiling point is determined by measuring the temperature at which the vapor pressure of
the liquid equals the atmospheric pressure.

o Apparatus: A distillation flask, condenser, thermometer, and a heat source are used.

e Procedure: The substance is placed in the distillation flask. The liquid is heated, and the
temperature is recorded when the liquid boils and a stable column of condensed vapor is
observed on the thermometer. Pressure correction to standard atmospheric pressure
(101.325 kPa) is applied if the measurement is made at a different pressure.

Determination of Flash Point (ASTM D93 - Pensky-
Martens Closed Cup Tester)

The flash point is the lowest temperature at which the vapors of the material will ignite when an
ignition source is applied.

o Apparatus: A closed-cup flash point tester (e.g., Pensky-Martens) is required.

e Procedure: The sample is heated at a slow, constant rate with continuous stirring. An ignition
source is directed into the cup at regular temperature intervals. The flash point is the lowest
temperature at which the application of the ignition source causes the vapor above the
sample to ignite.

Acute Oral Toxicity (OECD Test Guideline 423 - Acute
Toxic Class Method)

This method is used to estimate the LD50 value.
e Animal Model: Typically rats or mice are used.

e Procedure: The test substance is administered in a single dose by gavage to a small group
of fasted animals. Animals are observed for signs of toxicity and mortality for up to 14 days.
The outcome (lethality or survival) determines the next dose level and the procedure is
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repeated with another group of animals. The LD50 is estimated based on the results from the
different dose groups.

Visualizations
Reactivity and Polymerization Hazard

The following diagram illustrates the conditions that can trigger the hazardous polymerization of
4-methylstyrene.

Chemical Substance

Initiating Conditions

Contamination Acids / Initiators Heat / Elevated Temp. Air Exposure AT RTINS
(Monomer)

Hazardous Reactiong

Exothermic

o Peroxide Formation
Polymerization

Pressure Buildup

Potential Consequences

Detonation Risk

Container Rupture

Click to download full resolution via product page

Caption: Reactivity pathways for 4-methylstyrene leading to hazardous polymerization and
peroxide formation.

General Experimental Workflow for Physicochemical
Characterization

This workflow outlines the typical steps involved in verifying the identity and purity of a chemical

sample like 4-methylstyrene.
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Caption: Standard workflow for the characterization and purity assessment of 4-
methylstyrene.

Hazard and Precautionary Logic

This diagram connects the inherent hazards of 4-methylstyrene with the necessary
precautionary measures for safe handling.
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Identified Hazards
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Caption: Logical links between the hazards of 4-methylstyrene and corresponding safety
precautions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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